Cas no 14905-79-4 (Benzene,[(1-methylpropyl)thio]-)

• Product name: Benzene,[(1-methylpropyl)thio]-
• CAS No: 14905-79-4
• MF: C₁₀H₁₄S
• MW: 166.28316
• CID: 150589
• PubChem ID: 275709

Benzene,[(1-methylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[(1-methylpropyl)thio]-
• butan-2-ylsulfanylbenzene
• Phenyl(1-methylpropyl) sulfide
• (2-Methyl-1-thiabutyl)benzene
• (sec-Butylthio)benzene
• 2-(Phenylthio)butane
• 2-Methyl-1-(1-thiabutyl)benzene
• Phenyl sec-butyl sulfide
• sec-Butyl phenyl sulfide
• Sulfide, sec-butyl phenyl
• sec-Butylphenyl sulfide
• s-butyl phenyl sulphide
• SCHEMBL1453904
• (butan-2-ylsulfanyl)benzene
• (Sec-butylsulfanyl)benzene #
• [(1-Methylpropyl)thio]-benzene
• 14905-79-4
• NSC122685
• Benzene, [(1-methylpropyl)thio]-
• YKLUJQMOFAXHHI-UHFFFAOYSA-N
• NSC-122685
• DTXSID60298365

• MDL： MFCD25371533
• Inchi： InChI=1S/C10H14S/c1-3-9(2)11-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key： YKLUJQMOFAXHHI-UHFFFAOYSA-N
• SMILES： CCC(C)SC1=CC=CC=C1

Computed Properties

• Exact Mass: 166.08172
• Monoisotopic Mass: 166.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 235.3°Cat760mmHg
• Flash Point: 94.6°C
• Refractive Index: 1.537
• PSA: 0
• LogP: 3.57720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers